Cas no 2413876-00-1 (methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate
• CAS No: 2413876-00-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5675633
• PubChem ID: 165769369
• Update Time: 2025-06-15

methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26664956
• 2413876-00-1
• methyl 2-{[(tert-butoxy)carbonyl]amino}-4-hydroxybenzoate
• methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate

• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(17)14-10-7-8(15)5-6-9(10)11(16)18-4/h5-7,15H,1-4H3,(H,14,17)
• InChI Key： YYOUFIMWQQOACD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate

Introduction to Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate (CAS No. 2413876-00-1)

Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate, with the CAS number 2413876-00-1, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a tert-butoxy carbonylamino group and a 4-hydroxybenzoate moiety, has garnered attention due to its versatile applications in drug development and synthetic chemistry.

The structural attributes of Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the tert-butoxy carbonylamino group enhances its stability and reactivity, making it an ideal candidate for further functionalization. This property is particularly useful in the synthesis of peptide mimetics and other complex organic molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate has been explored in several research studies for its potential role in modulating inflammatory responses and antioxidant activities. The hydroxyl group in the 4-hydroxybenzoate moiety contributes to its ability to interact with various biological targets, making it a promising candidate for further investigation.

One of the most notable applications of Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for the synthesis of novel drug candidates that exhibit anti-inflammatory, analgesic, and antioxidant properties. The versatility of this compound lies in its ability to undergo various chemical transformations, allowing chemists to tailor its structure for specific biological activities.

The synthesis of Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the condensation of 4-hydroxybenzoic acid with an amine derivative, followed by protection with a tert-butoxycarbonyl (Boc) group. This protective group not only enhances the stability of the intermediate but also allows for selective deprotection at a later stage, facilitating further functionalization.

In addition to its pharmaceutical applications, Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate has found utility in materials science and industrial chemistry. Its unique structural features make it suitable for use as a ligand in catalytic systems and as an intermediate in the production of specialty chemicals. The compound's ability to participate in various organic reactions underscores its importance in synthetic chemistry.

The latest research on Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate has revealed new insights into its potential therapeutic applications. Studies have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings suggest that Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate could be a valuable starting point for developing novel anti-inflammatory drugs.

The compound's antioxidant properties have also been extensively studied. Research indicates that the hydroxyl group in the 4-hydroxybenzoate moiety plays a crucial role in scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate a potential candidate for use in anti-aging and neuroprotective therapies.

In conclusion, Methyl 2-{(tert-butoxy)carbonylamino}-4-hydroxybenzoate (CAS No. 2413876-00-1) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow even further.